3-fluoro-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide
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Description
3-fluoro-N-(5-isopentyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)benzamide is a useful research compound. Its molecular formula is C23H27FN2O3 and its molecular weight is 398.478. The purity is usually 95%.
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Scientific Research Applications
Medicinal Chemistry Applications
Research in medicinal chemistry has explored compounds with structures similar to the specified chemical, focusing on their potential as therapeutic agents. For instance, studies have synthesized novel analogs targeting specific biological activities, such as antibacterial properties and antitumor activities. Compounds with fluorine substitutions, similar to the 3-fluoro group in the requested chemical, have been shown to exhibit potent cytotoxicity in vitro, suggesting their utility in cancer therapy (Hutchinson et al., 2001). These findings highlight the potential of fluoro-substituted compounds in developing new anticancer drugs.
Organic Synthesis and Chemical Biology
In the field of organic synthesis, research on fluoro-substituted benzoxazepines and related structures has contributed to the development of novel synthetic methodologies and the exploration of their biological activities. The synthesis of 2-fluoro-1,4-benzoxazepin-5-ones, for example, utilizes nucleophilic vinylic substitution reactions of gem-difluoroenamides, showcasing innovative approaches to constructing fluorinated heterocycles (Meiresonne et al., 2015). Such studies not only advance synthetic chemistry techniques but also provide new scaffolds for biological investigation.
Properties
IUPAC Name |
N-[3,3-dimethyl-5-(3-methylbutyl)-4-oxo-2H-1,5-benzoxazepin-7-yl]-3-fluorobenzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H27FN2O3/c1-15(2)10-11-26-19-13-18(25-21(27)16-6-5-7-17(24)12-16)8-9-20(19)29-14-23(3,4)22(26)28/h5-9,12-13,15H,10-11,14H2,1-4H3,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YMMVCMJXUHSINV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCN1C2=C(C=CC(=C2)NC(=O)C3=CC(=CC=C3)F)OCC(C1=O)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H27FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.